Cas no 19846-21-0 (2,4-Dichloroisophthalonitrile)

• Product Name: 2,4-Dichloroisophthalonitrile
• CAS No: 19846-21-0
• MF: C₈H₂Cl₂N₂
• MW: 197.020879268646
• MDL: MFCD01656997
• CID: 1390122
• PubChem ID: 167847
• Update Time: 2025-05-28

2,4-Dichloroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dichlorobenzene-1,3-dicarbonitrile
• AC1Q4R86
• AC1L50PT
• 2,4-Dichloro-1,3-benzenedicarbonitrile
• 2,6-Dichlor-1,3-benzodinitril
• 1,3-Benzenedicarbonitrile, 2,4-dichloro-
• ACMC-20cmt4
• 2,4-Dichloroisophthalonitrile
• BRN 2938477
• 2,4-Dichloro-1,3-benzenedicarbonitrile[2,4-Dichloroisophthalonitrile]
• RP25486
• CM13032
• AS05829
• TRA0068713
• FCH2302313
• AK156083
• AX8290450
• 19846-21-0
• CS-0119635
• J-503857
• NS00008792
• MFCD01656997
• AS-33153
• DTXSID50173591
• A900648
• DB-355220
• SCHEMBL10941730
• AKOS015850005

• MDL： MFCD01656997
• Inchi： 1S/C8H2Cl2N2/c9-7-2-1-5(3-11)8(10)6(7)4-12/h1-2H
• InChI Key： YJVPZPBQQWYEQD-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=C(C=1C#N)Cl
• BRN： 2938477

Computed Properties

• Exact Mass: 195.95966
• Monoisotopic Mass: 195.9595035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 2.6

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139.5-140.0 ºC
• Solubility: Almost insoluble (0.03 g/l) (25 º C),
• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloroisophthalonitrile

Recent Advances in the Study of 2,4-Dichloroisophthalonitrile (CAS: 19846-21-0) and Its Applications in Chemical Biology and Pharmaceutical Research

2,4-Dichloroisophthalonitrile (CAS: 19846-21-0) is a chlorinated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the development of antifungal and antibacterial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of 2,4-Dichloroisophthalonitrile to enhance its bioactivity. The research team synthesized a series of derivatives and evaluated their efficacy against a panel of pathogenic fungi. The results demonstrated that certain derivatives exhibited potent antifungal activity, with IC50 values in the low micromolar range. These findings suggest that 2,4-Dichloroisophthalonitrile derivatives could serve as promising candidates for the development of new antifungal therapies.

In addition to its antimicrobial properties, 2,4-Dichloroisophthalonitrile has been explored for its potential in cancer research. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against specific cancer cell lines. The researchers identified a lead compound that showed significant inhibition of tumor growth in vitro, with minimal toxicity to normal cells. This highlights the potential of 2,4-Dichloroisophthalonitrile-based compounds in targeted cancer therapy.

The mechanism of action of 2,4-Dichloroisophthalonitrile derivatives has also been a subject of investigation. A 2024 study published in Chemical Biology & Drug Design utilized computational modeling and molecular docking to elucidate the interactions between these compounds and their biological targets. The findings revealed that the chlorinated aromatic core of 2,4-Dichloroisophthalonitrile plays a critical role in binding to key enzymes involved in microbial and cancer cell proliferation.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 2,4-Dichloroisophthalonitrile. A study in Organic Process Research & Development highlighted a novel catalytic method that improves yield and reduces environmental impact. This development is particularly relevant for scaling up production to meet the growing demand for this compound in pharmaceutical and agrochemical applications.

Looking ahead, researchers are exploring the potential of 2,4-Dichloroisophthalonitrile in drug delivery systems and as a scaffold for combinatorial chemistry. Its unique chemical properties make it an attractive candidate for further modifications and applications in diverse therapeutic areas. Continued research in this area is expected to yield new insights and innovations in the coming years.